Cas no 1889594-91-5 (2-(1-methylpiperidin-4-yl)ethane-1-thiol)

• Product Name: 2-(1-methylpiperidin-4-yl)ethane-1-thiol
• CAS No: 1889594-91-5
• MF: C₈H₁₇NS
• MW: 159.292280912399
• CID: 6442419
• PubChem ID: 90327662
• Update Time: 2025-06-08

2-(1-methylpiperidin-4-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylpiperidin-4-yl)ethane-1-thiol
• SCHEMBL15934097
• 1889594-91-5
• EN300-1765953

• Inchi： 1S/C8H17NS/c1-9-5-2-8(3-6-9)4-7-10/h8,10H,2-7H2,1H3
• InChI Key： ZYNJTXJMLDAJCR-UHFFFAOYSA-N
• SMILES： SCCC1CCN(C)CC1

Computed Properties

• Exact Mass: 159.10817072g/mol
• Monoisotopic Mass: 159.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 4.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(1-methylpiperidin-4-yl)ethane-1-thiol

Recent Advances in the Study of 2-(1-methylpiperidin-4-yl)ethane-1-thiol (CAS: 1889594-91-5) in Chemical Biology and Pharmaceutical Research

2-(1-methylpiperidin-4-yl)ethane-1-thiol (CAS: 1889594-91-5) is a sulfur-containing compound that has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been investigated for its role in modulating biological targets, particularly in the context of central nervous system (CNS) disorders and enzyme inhibition. Recent studies have explored its synthesis, pharmacokinetic properties, and therapeutic potential, making it a promising candidate for further investigation.

One of the key areas of research involving 2-(1-methylpiperidin-4-yl)ethane-1-thiol focuses on its application as a building block in the synthesis of novel drug candidates. Its piperidine and thiol functional groups make it a versatile intermediate for the development of compounds targeting G-protein-coupled receptors (GPCRs) and other critical biological pathways. Recent publications have highlighted its use in the design of selective inhibitors for enzymes such as monoamine oxidases (MAOs) and acetylcholinesterase (AChE), which are implicated in neurodegenerative diseases like Alzheimer's and Parkinson's.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 2-(1-methylpiperidin-4-yl)ethane-1-thiol in enhancing blood-brain barrier (BBB) penetration, a critical factor for CNS-targeted therapeutics. The study utilized in vitro and in vivo models to assess the compound's pharmacokinetic profile, revealing improved bioavailability and metabolic stability compared to earlier analogs. These findings underscore the compound's potential as a scaffold for developing next-generation neurotherapeutics.

Another notable advancement involves the application of 2-(1-methylpiperidin-4-yl)ethane-1-thiol in radiopharmaceuticals. A recent report in the European Journal of Nuclear Medicine and Molecular Imaging detailed its use as a chelating agent for radiolabeling, enabling the development of novel imaging probes for positron emission tomography (PET). The compound's ability to form stable complexes with radioactive isotopes such as fluorine-18 and gallium-68 has opened new avenues for non-invasive diagnostic tools in oncology and neurology.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and advanced computational modeling. For instance, a 2024 preprint on bioRxiv described a machine learning-driven approach to predict the binding affinity of 2-(1-methylpiperidin-4-yl)ethane-1-thiol derivatives, facilitating the identification of high-potency candidates with reduced toxicity.

In conclusion, 2-(1-methylpiperidin-4-yl)ethane-1-thiol (CAS: 1889594-91-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span drug discovery, radiopharmaceuticals, and CNS therapeutics, supported by recent advancements in synthesis, pharmacokinetics, and target modulation. Future studies will likely focus on refining its properties and expanding its therapeutic potential, solidifying its role in the development of innovative medical solutions.